Cas no 2171180-57-5 ((2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid)

• Product Name: (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid
• CAS No: 2171180-57-5
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6122368
• PubChem ID: 165558280
• Update Time: 2025-08-03

(2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid
• (2S)-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-2-carboxylic acid
• 2171180-57-5
• EN300-1504518

• Inchi： 1S/C26H28N2O5/c29-23(30)22-12-5-6-15-28(22)24(31)26(13-7-14-26)27-25(32)33-16-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,21-22H,5-7,12-16H2,(H,27,32)(H,29,30)/t22-/m0/s1
• InChI Key： OYYZVAVIMIPUOU-QFIPXVFZSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid

The Compound CAS No. 2171180-57-5: (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic Acid

The compound with CAS No. 2171180-57-5, named as (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and chemical synthesis. This compound is characterized by its complex structure, which includes a cyclobutane ring, a piperidine moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. The stereochemistry at the (2S) position adds another layer of complexity, making this compound a valuable tool in stereochemical studies and enantioselective synthesis.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The integration of the Fmoc group serves as a protective strategy during peptide synthesis, ensuring stability and selectivity in reactions. This feature has made the compound particularly useful in the development of peptide-based drugs, where controlled release and bioavailability are critical factors. Moreover, the cyclobutane ring introduces unique strain-induced reactivity, which can be exploited in various catalytic processes and medicinal chemistry applications.

One of the most promising areas of research involving this compound is its application in enzyme inhibition studies. The piperidine moiety provides a scaffold for interactions with target enzymes, making it a potential lead compound for developing novel therapeutic agents. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain proteases, suggesting its potential role in treating conditions such as neurodegenerative diseases and inflammatory disorders.

In addition to its biological applications, the compound has also garnered attention in the field of materials science. The combination of its rigid structure and functional groups makes it an ideal candidate for constructing advanced materials with tailored properties. For instance, researchers have explored its use in designing self-healing polymers and stimuli-responsive materials, where the stereochemistry and functional groups play a pivotal role in achieving desired functionalities.

The synthesis of (2S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-2-carboxylic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the cyclobutane ring through [4+0] cycloaddition reactions and the selective protection/deprotection strategies to install the Fmoc group. These steps require meticulous control over reaction conditions to ensure high yields and stereochemical integrity.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its molecular geometry, conformational flexibility, and intermolecular interactions, which are crucial for understanding its behavior in biological systems.

In conclusion, CAS No. 2171180-57-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it a valuable asset in drug discovery, materials science, and chemical synthesis. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.